Cas no 1892888-61-7 (2-(methylamino)-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-(methylamino)-1,3-oxazole-5-carboxylic acid
• CAS No: 1892888-61-7
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 5917603
• PubChem ID: 117190027
• Update Time: 2024-01-10

2-(methylamino)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-(methylamino)-
• 2-(methylamino)-1,3-oxazole-5-carboxylic acid
• EN300-1071032
• Z2732452967
• 1892888-61-7
• 2-(METHYLAMINO)OXAZOLE-5-CARBOXYLIC ACID
• AT18685

• Inchi： 1S/C5H6N2O3/c1-6-5-7-2-3(10-5)4(8)9/h2H,1H3,(H,6,7)(H,8,9)
• InChI Key： LPRKNCZPTPZIMT-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CN=C1NC

Computed Properties

• Exact Mass: 142.03784206g/mol
• Monoisotopic Mass: 142.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.458±0.06 g/cm3(Predicted)
• Boiling Point: 316.8±34.0 °C(Predicted)
• pka: 1.82±0.10(Predicted)